Cas no 1197342-43-0 (Methyl 2-mercapto-5-nitrobenzoate)

Methyl 2-mercapto-5-nitrobenzoate structure
1197342-43-0 structure
Product Name:Methyl 2-mercapto-5-nitrobenzoate
CAS No:1197342-43-0
MF:C8H7NO4S
MW:213.210480928421
CID:5250940
Update Time:2025-07-22

Methyl 2-mercapto-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-mercapto-5-nitrobenzoate
    • methyl 5-nitro-2-sulfanylbenzoate
    • Benzoic acid, 2-mercapto-5-nitro-, methyl ester
    • Methyl 2-mercapto-5-nitrobenzoate
    • Inchi: 1S/C8H7NO4S/c1-13-8(10)6-4-5(9(11)12)2-3-7(6)14/h2-4,14H,1H3
    • InChI Key: IBMLRKDDAWIVNO-UHFFFAOYSA-N
    • SMILES: SC1=CC=C(C=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73.1

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Additional information on Methyl 2-mercapto-5-nitrobenzoate

Methyl 2-mercapto-5-nitrobenzoate (CAS No. 1197342-43-0): A Comprehensive Overview in Modern Chemical Research

Methyl 2-mercapto-5-nitrobenzoate, identified by its CAS number 1197342-43-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a nitro group and a thiol moiety, presents unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Methyl 2-mercapto-5-nitrobenzoate consists of a benzoic acid backbone substituted with a methyl ester at the carboxyl group and a nitro group at the 5-position, while the 2-position is occupied by a thiol (-SH) functional group. This configuration imparts distinct reactivity and interaction capabilities, making it an intriguing subject for synthetic chemists and biologists alike. The presence of both electron-withdrawing (nitro) and electron-donating (thiol) groups creates a delicate balance that influences its chemical behavior, solubility, and potential biological activity.

In recent years, the study of heterocyclic compounds with sulfur-containing functionalities has seen remarkable advancements, particularly in understanding their role in medicinal chemistry. The thiol group in Methyl 2-mercapto-5-nitrobenzoate can participate in various biochemical interactions, including redox processes and metal chelation, which are crucial for designing drugs targeting specific biological pathways. For instance, thiols have been widely recognized for their ability to modulate enzyme activity and protein-protein interactions, making them indispensable in the development of enzyme inhibitors and receptor ligands.

One of the most compelling aspects of Methyl 2-mercapto-5-nitrobenzoate is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. The nitro group not only enhances the compound's reactivity but also contributes to its ability to engage with biological targets in a selective manner. This dual functionality has been exploited in the design of prodrugs that release active species under specific physiological conditions, thereby improving therapeutic efficacy.

The pharmaceutical industry has been particularly interested in thiophenolic derivatives due to their broad spectrum of biological activities. Methyl 2-mercapto-5-nitrobenzoate serves as a versatile building block for constructing more complex molecules with enhanced pharmacological profiles. For example, its incorporation into peptidomimetics has shown promise in targeting protein-protein interactions relevant to neurodegenerative diseases. Additionally, its ability to form stable metal complexes has opened avenues for developing metallodrugs that can selectively target disease sites.

Recent studies have also highlighted the role of nitroaromatic compounds in medicinal chemistry. The nitro group in Methyl 2-mercapto-5-nitrobenzoate can be reduced to an amine under controlled conditions, leading to the formation of new functional groups that can further modify the compound's properties. This redox chemistry has been utilized to create prodrugs that release active species upon enzymatic or non-enzymatic reduction, providing a means to achieve site-specific drug delivery.

The synthesis of Methyl 2-mercapto-5-nitrobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the scalability of production but also enable access to complex derivatives with tailored properties.

In conclusion, Methyl 2-mercapto-5-nitrobenzoate (CAS No. 1197342-43-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs and biochemical probes. As research continues to uncover novel applications for thiophenolic derivatives, compounds like this are poised to play a pivotal role in advancing therapeutic strategies across multiple disease areas.

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